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Compound of Interest |

Compound Name: 4-(Benzyloxy)benzamide
CAS No.: 56442-43-4
Cat. No.: B074015
Get Quote
Introduction

4-(Benzyloxy)benzamide is a chemical compound of interest in medicinal chemistry and
materials science. As with any synthesized compound, unambiguous structural confirmation is
paramount. This technical guide provides an in-depth analysis of the spectroscopic data for 4-
(Benzyloxy)benzamide, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The interpretation of these spectra is
crucial for verifying the compound's identity, purity, and structural integrity. This guide is
intended for researchers, scientists, and drug development professionals who rely on these
analytical techniques for the comprehensive characterization of organic molecules.

The structural elucidation of a molecule like 4-(Benzyloxy)benzamide, which contains multiple
functional groups and aromatic systems, relies on the synergistic use of various spectroscopic
methods. Each technique provides a unique piece of the structural puzzle, and together they
offer a complete picture of the molecular architecture.
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Caption: Proposed Mass Spectrometry Fragmentation Pathway.
Experimental Protocol: Acquiring a Mass Spectrum (EI-MS)

o Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

 lonization: The sample is vaporized and then bombarded with a high-energy electron beam
(typically 70 eV) in the ion source. This causes the molecule to lose an electron, forming a
molecular ion, which can then undergo fragmentation.

o Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer), which separates them based on their m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of each ion as a function of its m/z ratio.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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